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Compound of Interest

Compound Name: 2-Ethoxybutanoic acid

CAS No.: 56674-70-5

Cat. No.: B3384664

Get Quote

Chemical Identity & Verification
Target Compound: 2-Ethoxybutanoic acid CAS Registry Number:56674-70-5 Synonyms: 2-

Ethoxybutyric acid;

-Ethoxybutyric acid; Butanoic acid, 2-ethoxy- Molecular Formula:

Molecular Weight: 132.16 g/mol [1]
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Property Data Source/Validation

IUPAC Name 2-Ethoxybutanoic acid Nomenclature Rules

SMILES CCC(OCC)C(=O)O Structure Verification

InChI Key
LXVSANCQXSSLPA-

UHFFFAOYSA-N
Computed

Appearance
Colorless to pale yellow liquid

(Predicted)
Analog Comparison

Solubility

Soluble in alcohols, ethers,

chloroform; sparingly soluble in

water.[2]

Functional Group Analysis

Safety Data Sheet (SDS) Profile
Note: While specific experimental toxicity data for CAS 56674-70-5 is limited in public

repositories, the following safety profile is derived from close structural analogs (e.g., 2-

ethoxypropanoic acid, CAS 53103-75-6) and functional group reactivity (alpha-alkoxy

carboxylic acids).

2.1 GHS Classification (Derived/Predicted)
Signal Word:DANGER[3]
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Hazard Class Category
Hazard Statement
(H-Code)

Description

Skin

Corrosion/Irritation
1B / 2 H314 / H315

Causes severe skin

burns and eye

damage

(Conservative

classification) or

Causes skin irritation.

Serious Eye Damage 1 H318
Causes serious eye

damage.

STOT - Single Exp. 3 H335
May cause respiratory

irritation.

2.2 Precautionary Statements (P-Codes)
Prevention:

P260: Do not breathe mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water [or shower].

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

2.3 Emergency Handling
Fire: Use CO₂, dry chemical, or alcohol-resistant foam. Do not use a direct water jet.
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Spill: Neutralize with weak base (sodium bicarbonate) if safe, absorb with inert material

(vermiculite), and dispose of as hazardous chemical waste.

Synthesis & Reactivity
The synthesis of 2-ethoxybutanoic acid typically proceeds via a Williamson Ether Synthesis

variant, specifically the alkylation of an alpha-halo acid or its ester.

3.1 Primary Synthetic Route
Precursors: 2-Bromobutanoic acid (or Ethyl 2-bromobutyrate), Sodium Ethoxide, Ethanol.

Mechanism:

Deprotonation/Substitution: Sodium ethoxide acts as a nucleophile, displacing the bromide

ion at the alpha position.

Hydrolysis (if using ester): If the starting material is the ethyl ester, a subsequent hydrolysis

step (acidic or basic) is required to yield the free acid.

2-Bromobutanoic Acid
(or Ethyl Ester)

Intermediate:
Ethyl 2-ethoxybutanoate

Nucleophilic Substitution
(SN2)

Sodium Ethoxide
(NaOEt) / EtOH

Hydrolysis
(NaOH / H2O then H+)

Saponification 2-Ethoxybutanoic Acid
(CAS 56674-70-5)

Acidification

Click to download full resolution via product page

Caption: Synthesis pathway via nucleophilic substitution of alpha-bromo acid derivatives.

3.2 Key Reaction Parameters
Solvent: Absolute Ethanol (to prevent transesterification or competitive hydrolysis).

Temperature: Reflux conditions are often required to drive the substitution of the secondary

halide.
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Purification: Distillation under reduced pressure (vacuum distillation) is recommended due to

the high boiling point and potential for thermal degradation.

Applications in Research & Drug Development
2-Ethoxybutanoic acid serves as a specialized building block in medicinal chemistry,

particularly in the synthesis of lipophilic prodrugs and enzyme inhibitors.

4.1 5-Lipoxygenase (5-LO) Inhibitors
Research indicates the 2-ethoxybutanoic acid moiety is a critical side chain in the structure of

L-699333, a potent inhibitor of 5-lipoxygenase.[4][5][6] The alpha-alkoxy group provides

specific steric and electronic properties that enhance binding affinity to the 5-LO active site,

inhibiting the biosynthesis of leukotrienes (inflammatory mediators).

4.2 Corticosteroid Prodrugs
The compound is used to synthesize C-21 esters of corticosteroids (e.g., Fluocinolone

Acetonide 21-(2'-ethoxybutyrate)).

Function: Increases lipophilicity of the parent drug.

Benefit: Enhances percutaneous absorption and skin retention time for topical formulations.

Activation: These esters act as prodrugs, hydrolyzing in vivo to release the active

corticosteroid and the metabolic byproduct (2-ethoxybutanoic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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